6-Methylpyridine-2,3-diamine

• IUPAC Name: 6-methylpyridine-2,3-diamine
• InChI: InChI=1S/C6H9N3/c1-4-2-3-5(7)6(8)9-4/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key: XATOCNYGIWXIQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)N)N
• Molecular Formula: C6H9N3
• DSSTOX Substance ID: DTXSID40370299
• Molecular Weight: 123.16 g/mol
• CAS RN: 33259-72-2

Description

6-Methylpyridine-2,3-diamine, also known by its IUPAC name 6-methyl-2,3-pyridinediamine, is a chemical compound with the CAS Number: 33259-72-2. It has a molecular weight of 123.16 and its InChI Code is 1S/C6H9N3/c1-4-2-3-5(7)6(8)9-4/h2-3H,7H2,1H3, (H2,8,9).

Molecular Structure Analysis

The molecular structure of 6-Methylpyridine-2,3-diamine contains a total of 18 bonds, including 9 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 1 six-membered ring, 2 primary amines (aromatic), and 1 Pyridine.

Chemical Reactions Analysis

While specific chemical reactions involving 6-Methylpyridine-2,3-diamine are not available, there are general reactions for substituted pyridines. For example, the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained.

Physical And Chemical Properties Analysis

6-Methylpyridine-2,3-diamine has a molecular weight of 123.16. Its InChI Code is 1S/C6H9N3/c1-4-2-3-5(7)6(8)9-4/h2-3H,7H2,1H3, (H2,8,9).

Scientific Research Applications

Chemical Properties and Synthesis

. It is a chemical compound that can be synthesized for various applications.

Use in Metal Complexes

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Diabetes Mellitus Treatment

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Use in Drug Design

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Use in DFT Calculations

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Synthesis of Anticancer Drugs

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Safety And Hazards

The safety data sheet for 6-Methylpyridine-2,3-diamine indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Synthesis routes and methods I

Procedure details

6-Methyl-3-nitro-pyridin-2-ylamine (1.3 g, 8.5 mmol) was dissolved in methanol (40 ml). The flask was purged of all oxygen, placed under a nitrogen atmosphere, and charged with Pd/C (150 mg of 10% palladium on carbon). The reaction mixture was purged, and placed under a hydrogen atmosphere, maintained with a balloon. It was allowed to stir for 18 h until the reduction was judged complete. It was then filtered through Celite™ to remove the palladium. The solvent was removed under vacuum to yield the title compound (1.01 g, 96%). 1H NMR (DMSO-d6): δ=6.59 (d, 1H, J=7.5 Hz), 6.19 (d, 1H, J=7.5 Hz), 5.23 (bs, 2H), 4.39 (bs, 2H), 2.11 (s, 3H).

Synthesis routes and methods II

Procedure details

2-Amino-6-methyl-3-nitropyridine (754 mg, 4.92 mmol) was suspended in MeOH, and 10% Pd/C was added. The mixture was stirred briskly at RT under H2 (balloon). After 4 h, the reaction was filtered through Celite®, and the filtrate was concentrated under vacuum to afford the title compound (677 mg, quantitative): 1H NMR (250 MHz, CD3OD) δ 6.82 (d, 1H), 6.36 (d, 1H), 2.25 (s, 3H).